Cas no 6296-89-5 (Methyl 4-hydrazinylbenzoate Hydrochloride)

• Product Name: Methyl 4-hydrazinylbenzoate Hydrochloride
• CAS No: 6296-89-5
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD01325154
• CID: 518575
• PubChem ID: 2788448
• Update Time: 2025-10-29

Methyl 4-hydrazinylbenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydrazinyl-, methyl ester, hydrochloride (1:1)
• 4-HYDRAZINOBENZOIC ACID METHYL ESTER HYDROCHLORIDE
• [4-(methoxycarbonyl)phenyl]hydrazine hydrochloride
• 2-(4-(methoxycarbonyl)phenyl)hydrazinium chloride
• 4-hydrazino-methylbenzoate hydrochloride
• AURORA 1803
• Benzoic acid, 4-hydrazino-, Methyl ester, Monohydrochloride
• methyl 4-hydrazinylbenzoate hydrochloride
• methyl-4-hydrazinylbenzoate hydrochloride
• methyl 4-hydrazinobenzoate hydrochloride
• AK165897
• 4-(Carbomethoxy)phenylhydrazine
• Methyl 4-hydrazinylbenzoate HCl
• MXSGRGCOQOKOEH-UHFFFAOYSA-N
• 4-(Methoxycarbonyl)phenylhydrazine
• NSC17185
• methyl 4-hydrazinobenzoate, chloride
• AX8097555
• X3532
• ST51016506
• CS-0132197
• NSC-17185
• Methyl 4-hydrazinobenzoate hydrochloride (1:1)
• EN300-1271980
• SCHEMBL1192202
• DB-073233
• MFCD01325154
• Methyl4-hydrazinylbenzoateHydrochloride
• SY038219
• SB77487
• AKOS002390526
• methyl 4-hydrazinylbenzoate;hydrochloride
• AS-18973
• AB9723
• methyl 4-hydrazineylbenzoate hydrochloride
• 6296-89-5
• 4-hydrazino-benzoic acid methyl ester hydrochloride
• Methyl 4-hydrazinylbenzoate Hydrochloride

• MDL： MFCD01325154
• Inchi： 1S/C8H10N2O2.ClH/c1-12-8(11)6-2-4-7(10-9)5-3-6;/h2-5,10H,9H2,1H3;1H
• InChI Key： MXSGRGCOQOKOEH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)NN)=O

Computed Properties

• Exact Mass: 768.00384
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• Melting Point: 235-240°C
• Boiling Point: 923.4°C at 760 mmHg
• PSA: 93.64
• LogP: 2.33410

Methyl 4-hydrazinylbenzoate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Methyl 4-hydrazinylbenzoate Hydrochloride

Comprehensive Overview of Methyl 4-hydrazinylbenzoate Hydrochloride (CAS No. 6296-89-5): Properties, Applications, and Research Insights

Methyl 4-hydrazinylbenzoate Hydrochloride (CAS No. 6296-89-5) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, often referred to by its systematic name or abbreviated as MHBH, belongs to the class of hydrazine derivatives and is valued for its unique chemical properties. With the growing interest in small molecule therapeutics and drug discovery, this compound has garnered attention for its potential applications in medicinal chemistry and bioconjugation.

The molecular structure of Methyl 4-hydrazinylbenzoate Hydrochloride features a benzoate ester core substituted with a hydrazinyl group, making it a versatile intermediate in synthetic chemistry. Researchers frequently utilize this compound for peptide coupling, heterocycle synthesis, and as a building block for biologically active molecules. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction conditions—a critical factor in modern green chemistry practices.

In recent years, the demand for high-purity chemical intermediates like Methyl 4-hydrazinylbenzoate Hydrochloride has surged, driven by advancements in cancer research and targeted drug delivery systems. Studies highlight its role in synthesizing hydrazone-based prodrugs, which are explored for their pH-sensitive release mechanisms. This aligns with the trending focus on precision medicine and personalized therapeutics, topics frequently searched in academic and pharmaceutical forums.

From a technical perspective, CAS No. 6296-89-5 exhibits stability under controlled storage conditions (typically 2–8°C), making it suitable for long-term research projects. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing the industry's emphasis on quality control in chemical synthesis. These attributes make it a reliable choice for laboratories focusing on high-throughput screening and combinatorial chemistry.

The compound's relevance extends to material science, where its derivatives are investigated for polymeric coatings and surface functionalization. With the rise of nanotechnology, researchers are exploring its potential in creating smart materials with stimuli-responsive properties—a hot topic in scientific literature and patent filings. This interdisciplinary appeal positions Methyl 4-hydrazinylbenzoate Hydrochloride as a compound bridging gaps between organic chemistry and applied sciences.

Environmental considerations also play a role in its usage. The compound's low ecotoxicity profile (as per preliminary studies) aligns with the sustainable chemistry movement, addressing frequent search queries about eco-friendly reagents. Its synthesis often incorporates atom-efficient protocols, reducing waste generation—a priority for industries complying with REACH regulations and green manufacturing standards.

For procurement specialists and researchers, understanding the supply chain dynamics of 6296-89-5 is essential. Global suppliers emphasize GMP-grade production to meet the stringent requirements of pharmaceutical applications. This focus on regulatory compliance ensures the compound's suitability for preclinical studies and API development, topics frequently discussed in industry webinars and research publications.

In conclusion, Methyl 4-hydrazinylbenzoate Hydrochloride (CAS No. 6296-89-5) represents a critical tool in modern scientific exploration. Its multifaceted applications—from drug design to advanced materials—reflect the compound's adaptability to evolving research trends. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to remain a subject of significant interest in peer-reviewed journals and industrial R&D initiatives.